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Compound of Interest

Compound Name:
Mevastatin Hydroxy Acid t-

Butylamine Salt

CAS No.: 262285-80-3

Cat. No.: B590353 Get Quote

Abstract & Core Rationale
In quantitative bioassays, the accuracy of the inhibitor concentration is the single most critical

variable affecting

reproducibility. Mevastatin (Compactin) is a potent HMG-CoA reductase inhibitor.[1] However, it
poses a specific challenge: it is commercially available in two distinct chemical forms—the
inactive Lactone (prodrug) and the active Hydroxy Acid (often stabilized as a salt, such as tert-
Butylammonium/TBA).

Crucial Insight: Many protocols erroneously treat these forms as interchangeable. They are not.

The Lactone requires alkaline hydrolysis (activation) before use in cell-free assays. The

Mevastatin TBA Salt described in this guide is already in the active open-acid form. This

protocol focuses on the precise calculation and preparation of the TBA salt, eliminating the

activation step while correcting for the counter-ion mass to ensure exact molarity.

Chemical Identity & Stoichiometry
To prepare a precise solution, one must distinguish between the "Active Moiety" (the drug

acting on the enzyme) and the "Total Species" (what is weighed on the balance).
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Parameter
Mevastatin
(Lactone)

Mevastatin
Hydroxy Acid

Mevastatin TBA Salt

State Inactive Prodrug Active Inhibitor Active Stabilized Salt

CAS No. 73573-88-3 99782-89-5 (Na salt) 262285-80-3

Formula

MW ( g/mol ) 390.52 408.53 481.67

Solubility DMSO, Ethanol Aqueous (pH > 7) DMSO, Ethanol

Activation Required (NaOH) Not Required Not Required

Note: The TBA salt consists of Mevastatin Acid and tert-Butylamine in a 1:1 stoichiometric ratio.

Therefore, 1 mM of TBA Salt yields 1 mM of Active Mevastatin Acid.

Mechanism of Action & Workflow Logic
The following diagram illustrates why the TBA salt is preferred for in vitro enzymatic assays

(e.g., HMG-CoA Reductase activity kits) compared to the lactone form.

Mevastatin Lactone
(Prodrug, Inactive)

Alkaline Hydrolysis
(NaOH + Heat)

Required Activation

Mevastatin Acid
(Active Species)

Ring Opening

HMG-CoA Reductase
Inhibition

Binds Active Site

Mevastatin TBA Salt
(Pre-Active Powder)

Dissociation in Solvent
(Instant)

Click to download full resolution via product page

Figure 1: The Chemical Pathway. The TBA salt (Blue) bypasses the error-prone hydrolysis step

required for the Lactone (Red), providing direct access to the active inhibitor.
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Calculation Protocol
Do not rely on generic "5 mg/mL" recipes. Use the Molarity-Based Mass Calculation to ensure

reproducibility.

The Master Formula
Where:

= Desired Molarity (mM)

= Volume of stock to prepare (mL)

= Molecular Weight of the TBA Salt (481.67 g/mol )

= Decimal purity from the Certificate of Analysis (e.g., 0.98)

Example Calculation
Goal: Prepare 10 mL of a 10 mM Stock Solution. CoA Purity: 98.5% (0.985).

Calculate Moles Required:

Calculate Raw Mass (100% Purity):

Correct for Purity:

Result: Weigh exactly 48.90 mg of Mevastatin TBA salt and dissolve in 10 mL of solvent.

Experimental Procedure
Materials Required[3][4][5][6][7]

Compound: Mevastatin TBA Salt (Store at -20°C, desiccated).

Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), ACS Grade or higher.

Why DMSO? Ethanol is acceptable, but DMSO minimizes evaporation during storage and

prevents "edge effects" in plate-based assays.

Vessels: Amber glass vials (borosilicate) with PTFE-lined caps.
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Why Amber? Statins can be light-sensitive over long periods.

Step-by-Step Protocol

Equilibrate
Warm vial to RT (30 min)

Weigh Powder
(Use Analytical Balance)

Add DMSO
(Add 50% of target volume)

Vortex/Sonicate
(Until clear, ~1-2 min)

Q.S. to Final Volume
(Top up with DMSO)

Aliquot & Store
(-20°C or -80°C)

Click to download full resolution via product page

Figure 2: Preparation Workflow. "Q.S." (Quantum Satis) ensures the final volume is accurate

after the solid has displaced some solvent.

Equilibration: Remove the Mevastatin TBA vial from the freezer. Do not open yet. Allow it to

sit at room temperature for 30 minutes.

Reasoning: Opening a cold vial causes condensation to form on the hygroscopic powder,

degrading the salt and altering the weight.
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Weighing: Weigh the calculated mass (e.g., 48.90 mg) into a sterile amber glass vial.

Initial Dissolution: Add approximately 50-70% of the calculated DMSO volume.

Mixing: Vortex vigorously. If particles persist, sonicate in a water bath for 2 minutes at room

temperature. The solution should be completely clear and colorless.

Final Volume: Add DMSO to bring the solution to the exact target volume (e.g., 10 mL).

Invert to mix.

Aliquoting: Do not store the bulk bottle. Aliquot into single-use volumes (e.g., 50 µL or 100

µL) in high-quality polypropylene microcentrifuge tubes or amber glass vials.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year). Avoid repeated

freeze-thaw cycles.

Quality Control & Troubleshooting
Observation Probable Cause Corrective Action

Precipitation upon thawing
DMSO crystallization or

saturation

Warm to 37°C for 5 mins and

vortex. DMSO freezes at 19°C;

this is normal.

Precipitation in Aqueous Buffer "Crash out" effect

Dilute dropwise into vortexing

buffer. Keep final DMSO

concentration < 1%.

Inconsistent Hydrolysis or degradation

Verify you are using TBA salt,

not Lactone. If using Lactone,

did you activate it?

Yellowing of solution Oxidation

Discard. Statins should be

colorless. Ensure storage is

air-tight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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